Pentairon triyttrium dodecaoxide, also known as iron yttrium oxide, is a ceramic material with the chemical formula Fe₅Y₃O₁₂. It belongs to a class of materials called garnet ferrites, which are known for their interesting magnetic and electrical properties.
Fe₅Y₃O₁₂ crystallizes in a cubic structure with a space group called Ia3d. This specific structure allows for the arrangement of iron (Fe) and yttrium (Y) cations in a particular way, influencing its magnetic properties [].
Research Applications:
Fe₅Y₃O₁₂ is being investigated for various scientific applications due to its unique properties. Here are some examples:
Solid Oxide Fuel Cells (SOFCs): SOFCs are electrochemical devices that convert chemical energy into electrical energy. Research suggests that Fe₅Y₃O₁₂ has the potential to be used as an electrolyte material in SOFCs due to its good ionic conductivity and chemical stability at high temperatures [].
Magnetic Materials: Fe₅Y₃O₁₂ exhibits interesting magnetic properties, such as ferrimagnetism, where different magnetic moments within the material cancel each other out, resulting in a net magnetization. This property makes Fe₅Y₃O₁₂ a potential candidate for various magnetic applications, including magnetic recording media and magnetic refrigeration [, ].
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